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Compound of Interest

Compound Name: 4-Bromopyrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of 4-
Bromopyrazole, a key heterocyclic intermediate in organic synthesis and drug discovery. The
document detalils its structural parameters, spectroscopic signature, and relevant experimental
protocols, offering a valuable resource for its application in research and development.

Molecular Structure and Crystallography

4-Bromopyrazole (CsHsBrNz2) is a five-membered aromatic heterocycle characterized by the
presence of a bromine atom at the 4-position of the pyrazole ring. The molecular weight of 4-
Bromopyrazole is 146.97 g/mol .[1][2] Its structure has been determined by single-crystal X-
ray diffraction, revealing a planar geometry.

The crystal structure of 4-bromo-1H-pyrazole was first reported in 1999 and was found to be
isostructural with its chloro-analogue.[3][4] In the solid state, 4-Bromopyrazole molecules self-
assemble into trimeric units through intermolecular N-H---N hydrogen bonds.[3]

Bond Lengths and Angles

The precise bond lengths within the 4-Bromopyrazole molecule have been determined from
its crystal structure. These parameters are crucial for understanding the electronic distribution
and reactivity of the molecule.
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Bond Bond Length (A)

N1-N2 1.335(9)

N1-C5 1.343(10)

N2-C3 1.331(10)

C3-C4 Data not available in search results
C4-C5 Data not available in search results
C4-Br1 Data not available in search results

Table 1: Experimentally determined bond

lengths for 4-Bromopyrazole.

Bond Angle Angle (°)

C5-N1-N2 Data not available in search results
N1-N2-C3 Data not available in search results
N2-C3-C4 Data not available in search results
C3-C4-C5 Data not available in search results
N1-C5-C4 Data not available in search results
C3-C4-Br1 Data not available in search results
C5-C4-Br1 Data not available in search results

Table 2: Experimentally determined bond angles

for 4-Bromopyrazole.

Spectroscopic Data

The structural features of 4-Bromopyrazole are further elucidated by various spectroscopic
techniques, which provide a characteristic fingerprint for the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The *H and 3C NMR spectra of 4-Bromopyrazole are consistent with its substituted pyrazole

structure.
Nucleus Chemical Shift (8) ppm Multiplicity
1H NMR 7.53 S
7.42-7.33 m
13C NMR 140.4 C
136.2 C
129.8 CH
93.9 C-Br

Table 3: NMR spectroscopic
data for a derivative, 1-benzyl-
4-bromo-1H-pyrazole, in
CDCls, providing insight into

the pyrazole core shifts.

Infrared (IR) Spectroscopy

The IR spectrum of 4-Bromopyrazole displays characteristic absorption bands corresponding

to the vibrational modes of its functional groups.

Wavenumber (cm~—2)

Assignment

3400-3500 (calc.)

N-H stretch (monomer)

2600-3200

N-H stretch (H-bonded), C-H stretch

Table 4: Key IR absorption bands for 4-

Bromopyrazole. The N-H stretching frequency is

lowered due to hydrogen bonding in the solid

state.

Mass Spectrometry (MS)
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Mass spectrometry confirms the molecular weight of 4-Bromopyrazole. The presence of
bromine is readily identified by the characteristic isotopic pattern (*°Br and &1Br in
approximately a 1:1 ratio) in the mass spectrum.

m/z Assignment
146 [M]*
148 [M+2]*

Table 5: Expected major peaks in the mass

spectrum of 4-Bromopyrazole.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and a common
derivatization reaction of 4-Bromopyrazole.

Synthesis of 4-Bromopyrazole from 1H-Pyrazole

This protocol describes the direct bromination of 1H-pyrazole using N-bromosuccinimide
(NBS).

Materials:

e 1H-Pyrazole

e N-Bromosuccinimide (NBS)

o Water

o Ethyl acetate

e Aqueous sodium carbonate solution
e Saturated brine

e Anhydrous sodium sulfate
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Procedure:
e Suspend 1H-pyrazole (10 g, 147 mmol) in water (150 mL) at room temperature.

e Add N-bromosuccinimide (26.1 g, 147 mmol) to the suspension in one portion. The reaction
mixture will turn milky white.

 Stir the mixture at room temperature for 24 hours.
o Extract the reaction mixture with ethyl acetate (2 x 100 mL).

o Combine the organic layers and wash sequentially with aqueous sodium carbonate solution
and saturated brine.

» Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield 4-Bromopyrazole.

Synthesis of 1-Benzyl-4-bromo-1H-pyrazole

This protocol details the N-alkylation of 4-Bromopyrazole with benzyl chloride.

Materials:

4-Bromopyrazole

o Tetrabutylammonium bromide

o Potassium hydroxide pellets

e Benzyl chloride

o Diethyl ether

e 10% dilute hydrochloric acid

e Water

e Anhydrous magnesium sulfate
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Procedure:

e To a 100 mL round-bottom flask, add 4-bromopyrazole (4.41 g, 30 mmol),
tetrabutylammonium bromide (0.484 g, 1.5 mmol), and potassium hydroxide pellets (3.37 g,
60 mmol).

e Add benzyl chloride (5.2 mL, 45 mmol) to the mixture.

e Sonicate the resulting mixture for 15 minutes and then let it stand overnight at room
temperature.

e To the reaction mixture, add diethyl ether (20 mL), water (20 mL), and 10% dilute
hydrochloric acid (1 mL).

e Separate the organic layer, wash it with water (2 x 20 mL), and dry over anhydrous
magnesium sulfate.

« Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

Purify the crude product by silica gel flash chromatography.

Mandatory Visualizations

The following diagrams illustrate key experimental workflows related to 4-Bromopyrazole.
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Reactants
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Bromopyrazole.
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Caption: Experimental workflow for the synthesis of 1-Benzyl-4-bromo-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 4-Bromopyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042342#molecular-structure-of-4-bromopyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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